Cas no 1804746-59-5 (2-Hydroxy-3-methoxy-6-methyl-5-(trifluoromethoxy)pyridine)

• Product Name: 2-Hydroxy-3-methoxy-6-methyl-5-(trifluoromethoxy)pyridine
• CAS No: 1804746-59-5
• MF: C₈H₈F₃NO₃
• MW: 223.14923286438
• CID: 4831722
• Update Time: 2025-05-22

2-Hydroxy-3-methoxy-6-methyl-5-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy-3-methoxy-6-methyl-5-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H8F3NO3/c1-4-5(15-8(9,10)11)3-6(14-2)7(13)12-4/h3H,1-2H3,(H,12,13)
• InChI Key： KDMBJPPGUIJWMD-UHFFFAOYSA-N
• SMILES： FC(OC1C=C(C(NC=1C)=O)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 344
• XLogP3: 1.7
• Topological Polar Surface Area: 47.6

Additional information on 2-Hydroxy-3-methoxy-6-methyl-5-(trifluoromethoxy)pyridine

2-Hydroxy-3-Methoxy-6-Methyl-5-(Trifluoromethoxy)Pyridine: A Comprehensive Overview

2-Hydroxy-3-Methoxy-6-Methyl-5-(Trifluoromethoxy)Pyridine, also known by its CAS number 1804746-59-5, is a complex organic compound with a pyridine ring at its core. This compound has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The structure of this compound is characterized by the presence of multiple functional groups: a hydroxyl group (-OH), a methoxy group (-OCH3), a methyl group (-CH3), and a trifluoromethoxy group (-OCF3). These substituents are strategically positioned on the pyridine ring, which contributes to its diverse reactivity and biological activity.

The synthesis of 2-Hydroxy-3-Methoxy-6-Methyl-5-(Trifluoromethoxy)Pyridine involves a series of carefully designed organic reactions. Researchers have explored various methodologies to construct this compound, including nucleophilic aromatic substitution, coupling reactions, and oxidation-reduction processes. Recent advancements in catalytic systems and green chemistry have further optimized the synthesis pathways, making the production of this compound more efficient and environmentally friendly.

In terms of chemical properties, this compound exhibits remarkable stability under physiological conditions, which is a critical factor for its potential use in drug development. The presence of electron-donating groups like the methoxy and methyl groups enhances the electron density on the pyridine ring, making it more susceptible to various chemical transformations. Conversely, the trifluoromethoxy group introduces electron-withdrawing effects, which can modulate the electronic properties of the molecule and influence its reactivity in different environments.

The biological activity of 2-Hydroxy-3-Methoxy-6-Methyl-5-(Trifluoromethoxy)Pyridine has been extensively studied in recent years. Preclinical studies have demonstrated that this compound possesses potent anti-inflammatory and antioxidant properties, making it a promising candidate for the development of novel therapeutic agents. Additionally, research has shown that this compound exhibits selective cytotoxicity against certain cancer cell lines, suggesting its potential role in anticancer drug design.

In the field of agrochemistry, this compound has been investigated for its pesticidal activity. The trifluoromethoxy group is known to enhance lipophilicity and bioavailability, which are essential traits for effective pesticides. Recent studies have highlighted its ability to inhibit key enzymes involved in insect metabolism, offering a new avenue for pest control without adverse effects on non-target organisms.

The environmental impact of 2-Hydroxy-3-Methoxy-6-Methyl-5-(Trifluoromethoxy)Pyridine has also been a topic of interest. Researchers have evaluated its biodegradability and persistence in different environmental matrices. Results indicate that under aerobic conditions, this compound undergoes rapid microbial degradation, minimizing its ecological footprint. This finding is particularly important for applications where environmental safety is a priority.

In conclusion, 2-Hydroxy-3-Methoxy-6-Methyl-5-(Trifluoromethoxy)Pyridine, with its unique chemical structure and versatile functional groups, represents a valuable molecule with wide-ranging applications across multiple disciplines. Ongoing research continues to uncover new insights into its properties and potential uses, underscoring its importance in contemporary chemical science.